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Compound of Interest

Compound Name: 1-Bromo-4-methylcyclohexane

Cat. No.: B1584704 Get Quote

Welcome to the comprehensive technical support guide for 1-Bromo-4-methylcyclohexane.

This resource is designed for researchers, scientists, and professionals in drug development

who handle this compound in a laboratory setting. Our goal is to provide not just procedural

steps, but the scientific reasoning behind them, ensuring both safety and experimental integrity.

This guide is structured in a question-and-answer format to directly address potential issues

and frequently asked questions.

Section 1: Fundamental Safety and Handling FAQs
This section addresses the most common questions regarding the safe handling and storage of

1-Bromo-4-methylcyclohexane.

Q1: What are the primary hazards associated with 1-Bromo-4-methylcyclohexane?

A1: 1-Bromo-4-methylcyclohexane is classified as a hazardous substance with the following

primary concerns[1][2]:

Skin Irritation: It is known to cause skin irritation[1][2].

Serious Eye Irritation: Direct contact can lead to serious eye irritation[1][2].

Respiratory Irritation: Inhalation of its mist, vapors, or spray may cause respiratory

irritation[1][2].
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Some sources also indicate it may be a combustible liquid and harmful if swallowed[3]. Always

consult the Safety Data Sheet (SDS) specific to the product you are using for the most accurate

and detailed hazard information.

Q2: What are the essential Personal Protective Equipment (PPE) requirements when working

with this compound?

A2: Due to the identified hazards, a stringent PPE protocol is mandatory. The causality behind

each piece of equipment is to create a barrier between you and the chemical, preventing

exposure through all potential routes.

PPE Component Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles

conforming to EN166 or

NIOSH standards. A face

shield is recommended when

there is a risk of splashing[1]

[4].

To prevent eye contact which

can cause serious irritation[1]

[2].

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact, which

can lead to irritation[5].

Body Protection

A lab coat must be worn and

buttoned to cover as much

skin as possible.

To protect against accidental

spills and splashes.

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, a suitable

respirator is required[2][5].

To prevent inhalation of vapors

that can cause respiratory

irritation[1][2].
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This section provides guidance on specific procedures and addresses common problems that

may arise during experimentation.

Q3: What are the proper storage conditions for 1-Bromo-4-methylcyclohexane to ensure its

stability?

A3: To maintain the integrity of 1-Bromo-4-methylcyclohexane, it should be stored in a tightly

closed container in a dry, cool, and well-ventilated place[4][5]. It is also advisable to store it

locked up and away from incompatible materials such as strong oxidizing agents[2][5].

Q4: My reaction with 1-Bromo-4-methylcyclohexane is giving unexpected stereoisomers.

What could be the cause?

A4: 1-Bromo-4-methylcyclohexane exists as cis and trans isomers, each with different

conformational stabilities. The commercial product is often a mixture of these isomers[6][7].

The reactivity and stereochemical outcome of your reaction will depend on the specific isomer

you are starting with and the reaction mechanism (e.g., SN1, SN2, E1, E2). For instance, an

SN2 reaction will proceed with an inversion of configuration[8].

The stability of the chair conformations of the cis and trans isomers is a key factor. For the

trans isomer, the most stable conformation has both the bromo and methyl groups in equatorial

positions to minimize steric hindrance[9][10]. For the cis isomer, one substituent must be axial

while the other is equatorial. The most stable conformer of the cis isomer will have the larger

group (in this case, the bromo group) in the equatorial position[9][11]. Understanding these

conformational preferences is crucial for predicting reaction products.

Section 3: Emergency Procedures and Spill
Management
This section provides clear, step-by-step instructions for handling emergency situations.

Q5: What are the immediate first-aid measures in case of accidental exposure?

A5: Rapid and appropriate first aid is critical to mitigate the effects of exposure.

Eye Contact: Immediately flush the eyes with plenty of running water for at least 15 minutes,

ensuring to lift the upper and lower eyelids occasionally. Seek immediate medical attention[1]
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[2]. If present, and easy to do, remove contact lenses after the initial rinsing[1][2].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water. If skin irritation occurs, seek medical advice[1][2][5].

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If you feel unwell, call a poison center or a doctor[1][2].

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterwards. Seek medical attention if symptoms occur.

Q6: I've spilled a small amount of 1-Bromo-4-methylcyclohexane on the lab bench. What is

the correct cleanup procedure?

A6: For a small spill, you can manage the cleanup if you are trained and have the appropriate

supplies.
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Ensure Safety: Alert others in the area and ensure proper ventilation.

Wear PPE: Put on your safety goggles, lab coat, and chemically resistant gloves[1].

Containment: Cover the spill with an inert absorbent material like sand, earth, or

vermiculite[1]. Do not use combustible materials such as paper towels[12].

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal[1][5].

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the sealed container according to your institution's hazardous waste

disposal procedures[1].

Section 4: Chemical and Physical Properties
A summary of key properties of 1-Bromo-4-methylcyclohexane.

Property Value

Molecular Formula C₇H₁₃Br[6][13]

Molecular Weight 177.08 g/mol [3][13]

Appearance Colorless liquid[6]

Boiling Point 94 - 96 °C / 201.2 - 204.8 °F

Solubility Not miscible in water[14][15][16]

CAS Number 6294-40-2[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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